Cas no 145645-63-2 (b-D-Glucopyranoside, (1b,3b,22a,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI))

• Product Name: b-D-Glucopyranoside, (1b,3b,22a,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI)
• CAS No: 145645-63-2
• MF: C₃₃H₅₄O₁₀
• MW: 610.775871753693
• CID: 170739
• PubChem ID: 15719188
• Update Time: 2024-03-01

b-D-Glucopyranoside, (1b,3b,22a,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (1b,3b,22a,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI)
• 1H-Naphth[2',1':4,5]indeno[2,1-b]furan,b-D-glucopyranoside deriv.
• Furostan, b-D-glucopyranoside deriv.
• Nolinofuroside A
• β-D-Glucopyranoside, (1β,3β,22α,25S)-1,3,22-trihydroxyfurost-5-en-26-yl (9CI)
• 145645-63-2
• DTXSID101152681
• beta-D-Glucopyranoside, (1beta,3beta,22alpha,25S)-1,3,22-trihydroxyfurost-5-en-26-yl

• Inchi： 1S/C33H54O10/c1-16(15-41-30-29(39)28(38)27(37)24(14-34)42-30)7-10-33(40)17(2)26-23(43-33)13-22-20-6-5-18-11-19(35)12-25(36)32(18,4)21(20)8-9-31(22,26)3/h5,16-17,19-30,34-40H,6-15H2,1-4H3/t16-,17-,19+,20+,21-,22-,23-,24+,25+,26-,27+,28-,29+,30+,31-,32-,33+/m0/s1
• InChI Key： XVRUZUGQEQHLOB-QQMVAJSHSA-N
• SMILES： O1[C@](CC[C@H](C)CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)([C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](C[C@H]([C@]4(C)[C@H]3CC[C@@]12C)O)O)O

Computed Properties

• Exact Mass: 610.37169792g/mol
• Monoisotopic Mass: 610.37169792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 169Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins